Cas no 105879-63-8 ((2S)-2-(4-chlorophenyl)propanoic acid)
105879-63-8 structure
Product Name:(2S)-2-(4-chlorophenyl)propanoic acid
CAS No:105879-63-8
MF:C9H9ClO2
MW:184.619561910629
CID:2873902
Update Time:2023-08-09
(2S)-2-(4-chlorophenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-(+)-2-(4'-chlorophenyl)propanoic acid
- (2S)-2-(4-Chlorophenyl)propanoic acid
- (S)-2-(4-chlorophenyl)propanoic acid
- (+)-p-Chlorohydratropic acid
- (2S)-2-(4-chlorophenyl)propanoic acid
-
- Inchi: 1S/C9H9ClO2/c1-6(9(11)12)7-2-4-8(10)5-3-7/h2-6H,1H3,(H,11,12)/t6-/m0/s1
- InChI Key: YOZILQVNIWNPFP-LURJTMIESA-N
- SMILES: ClC1C=CC(=CC=1)[C@@H](C(=O)O)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 162
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3
(2S)-2-(4-chlorophenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1708359-1g |
(S)-2-(4-Chlorophenyl)propanoic acid |
105879-63-8 | 98% | 1g |
¥4504.00 | 2024-08-09 |
(2S)-2-(4-chlorophenyl)propanoic acid Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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